molecular formula C20H20F3NO2 B1469468 4-(Diphenylmethylene)piperidine trifluoroacetate CAS No. 1219623-79-6

4-(Diphenylmethylene)piperidine trifluoroacetate

Cat. No. B1469468
M. Wt: 363.4 g/mol
InChI Key: ASESTRIVQKWYIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Diphenylmethylene)piperidine trifluoroacetate is a useful research compound. Its molecular formula is C20H20F3NO2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Diphenylmethylene)piperidine trifluoroacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Diphenylmethylene)piperidine trifluoroacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1219623-79-6

Product Name

4-(Diphenylmethylene)piperidine trifluoroacetate

Molecular Formula

C20H20F3NO2

Molecular Weight

363.4 g/mol

IUPAC Name

4-benzhydrylidenepiperidine;2,2,2-trifluoroacetic acid

InChI

InChI=1S/C18H19N.C2HF3O2/c1-3-7-15(8-4-1)18(16-9-5-2-6-10-16)17-11-13-19-14-12-17;3-2(4,5)1(6)7/h1-10,19H,11-14H2;(H,6,7)

InChI Key

ASESTRIVQKWYIA-UHFFFAOYSA-N

SMILES

C1CNCCC1=C(C2=CC=CC=C2)C3=CC=CC=C3.C(=O)(C(F)(F)F)O

Canonical SMILES

C1CNCCC1=C(C2=CC=CC=C2)C3=CC=CC=C3.C(=O)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diphenyl(piperidin-4-yl)methanol (J. Med. Chem. 1989, 32(1), 105-118) (0.42 g, 1.57 mmol) in methylene chloride (15 mL) was added trifluoroacetic acid (3 mL), and the reaction mixture was stirred at room temperature overnight. The reaction mixture was concentrated to yield the trifluoroacetic acid salt of the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 7.35 (tt, J=7.33, 1.65 Hz, 4H), 7.26 (m, 4H), 7.15 (dt, J=6.36, 1.57 Hz, 2H), 3.15 (m, 4H), 2.43 (t, 4H); MS (DCI) m/z 250 (M+H)+.
Quantity
0.42 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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